(55% -Alkyl docosylmethylsiloxane)-(dimethylsiloxane) copolymer trimethylsiloxy terminated, Behenyl Dimethicone

• IUPAC Name: [dimethyl(trimethylsilyloxy)silyl]oxy-docosyl-methyl-trimethylsilyloxysilane
• InChI: InChI=1S/C31H72O3Si4/c1-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-38(10,33-36(5,6)7)34-37(8,9)32-35(2,3)4/h11-31H2,1-10H3
• InChI Key: SZGLZLPMJMBWID-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC[Si](C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C
• Molecular Formula: C31H72O3Si4
• Molecular Weight: 605.2 g/mol
• CAS RN: 73891-93-7

Description

This compound is a blend of polydimethylsiloxane and high molecular weight silicone resin. It acts as a film former to provide water-repellency, wash-off resistance, and durability in sun care, color cosmetics, and lipstick formulations. It’s also known as Dimethicone (and) Trimethylsiloxysilicate.

Synthesis Analysis

The synthesis of this compound involves the combination of polydimethylsiloxane and high molecular weight silicone resin. The silicone compounds are typically available as waxes. The ability to make silicone formulator-friendly has led to the synthesis of many new silicone-based surfactants.

Molecular Structure Analysis

The most common silicone polymers are polydimethylsiloxane (PDMS), and its unique position in the silicone industry is a consequence of its structure. Dimethiconol is a mixture of siloxane polymers referred to as polydimethylsiloxane terminated with hydroxyl (-OH) groups.

Chemical Reactions Analysis

Silicones are noted in many industries for their stability in extreme temperatures and other challenging environments. They have found success in many applications requiring water repellency, surface wet-ability, high permeability, and resistance to thermal, radiation, and chemical degradation.

Physical And Chemical Properties Analysis

Silicones display a plethora of physical forms and physiochemical properties. Unique characteristics like hydrophobicity, low surface tension, and aesthetics intrinsically associated with silicones offer function and performance to drug delivery products.

Mechanism of Action

Target of Action

The primary targets of this compound are the skin and hair. It is used in a wide range of cosmetic and personal care products, including creams, lotions, suntan products, bath soaps, lipsticks, shampoos, and hair care products .

Mode of Action

This compound interacts with its targets by forming a thin coating on the skin, hair, or nails . This coating serves several functions, including acting as an antifoaming agent, reducing the tendency of finished products to generate foam when shaken , and as an antistatic agent, preventing or inhibiting the buildup of static electricity .

Biochemical Pathways

The compound does not directly affect any biochemical pathways. Instead, it works by modifying the physical properties of the skin and hair. For example, it acts as a hair fixative, helping hair hold its style by inhibiting the hair’s ability to absorb moisture .

Result of Action

The compound has several effects at the molecular and cellular level. It conditions the hair, making it softer and easier to manage . It also acts as a skin-conditioning agent, providing emollient properties that make the skin feel smoother and softer . In addition, it forms a barrier on the skin’s surface, which can help to lock in moisture .

Action Environment

The compound’s action, efficacy, and stability can be influenced by environmental factors such as temperature, humidity, and pH. Silicones like this compound are noted for their stability in extreme temperatures and other challenging environments . They are water-repellent and resistant to thermal, radiation, and chemical degradation , making them suitable for use in a wide range of environments.

Safety and Hazards

Based on the knowledge available at this time, Dow does not expect this product to be classified as nanomaterial. It does not contain ingredients of animal origin, making it suitable for vegans. It’s also non-GMO and Halal.

Future Directions

Recent silicone technologies like swollen crosslinked silicone elastomer blend networks, sugar siloxanes, amphiphilic resin linear polymers, and silicone-based hybrid pressure-sensitive adhesives promise potential performance advantages and improved drug delivery efficacy in topical or transdermal drug delivery systems.